Analysis of students’ diagrams of water molecules in snowflakes to reveal their conceptual understanding of hydrogen bonds
Chemistry Education Research and Practice Pub Date: 2022-10-30 DOI: 10.1039/D2RP00175F
Abstract
Recent studies have reported a growing trend of using student-generated diagrams for assessment in science teaching and research. However, many educators tend to use diagrams to explore students’ perceptions of scientists and their work rather than explore conceptual understanding of abstract concepts. In this study, we used diagrams to investigate students’ conceptual understanding of the nature of hydrogen bonds among water molecules in snowflakes. Participants were 70 first- and second-year university students. Following a sequence of interview prompts, the students drew diagrams to illustrate the interactions amongst water molecules in snowflakes. Sixty students’ diagrams were analyzed inductively using a constant comparison method. Most diagrams showed that the students did not have major challenges drawing the water molecule structure, recognizing polarity of a water molecule, or recognizing the intermolecular nature of hydrogen bonds. However, the diagrams revealed varied ways in which students conceptualized the formation of hydrogen bonds. A third of the diagrams revealed students’ alternative conceptions about the role of lone pairs of electrons in the formation of hydrogen bonds. Most diagrams which showed a good understanding of the nature of a hydrogen bond revealed students’ difficulties in recognizing molecular interactions in a 3D space. Our findings suggest that student-generated diagrams can provide a powerful way to understand students’ conceptions of abstract science concepts.
Recommended Literature
- [1] Society of Public Analysts
- [2] Bacteriological, physiological, etc.
- [3] Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies†‡
- [4] Synthesis, structure and efficient electroluminescence of a heteroleptic dipyridylamido/bis(pyridylphenyl)iridium(iii) complex†
- [5] Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†
- [6] Electrochemical sensor based on gold nanoparticles/ethylenediamine-reduced graphene oxide for trace determination of fenitrothion in water†
- [7] Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡
- [8] Back matter
- [9] Enhancement of the spectral selectivity of complex samples by measuring them in a frozen state at low temperatures in order to improve accuracy for quantitative analysis. Part II. Determination of viscosity for lube base oils using Raman spectroscopy†
- [10] Hexacyclic lactam building blocks for highly efficient polymer solar cells†
Journal Name：Chemistry Education Research and Practice
Research Products
-
CAS no.: 123983-05-1
-
CAS no.: 17049-50-2
